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Compound of Interest

Compound Name: Irilone

Cat. No.: B024697

Introduction

Irilone is a naturally occurring isoflavone found in plants such as red clover (Trifolium pratense)
[1][2]. It has garnered significant interest in biomedical research for its ability to potentiate
progesterone receptor (PR) signaling[3][4][5]. This activity suggests its potential as a
therapeutic agent for gynecological conditions like endometriosis and certain cancers where
progesterone action is beneficial[3][5]. Accurate and consistent preparation of Irilone stock
solutions is critical for obtaining reproducible experimental results. Dimethyl sulfoxide (DMSQO)
is the recommended solvent for Irilone. This document provides a detailed protocol for
preparing, storing, and utilizing Irilone stock solutions for research applications.

Quantitative Data Summary

The physical and chemical properties of Irilone are summarized below. Proper handling and
storage are crucial for maintaining the compound's integrity.
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Property Value Source
Molecular Formula C16H1006 [1112]
Molecular Weight 298.25 g/mol [1][6]
CAS Number 41653-81-0 [1][2]
Appearance White to off-white solid [1]
Solubility in DMSO 4 mg/mL (approx. 13.41 mM) [1][7]

-20°C for 3 years or 4°C for 2

years

Powder Storage

[1]

-80°C for up to 6 months;

Stock Solution Storage
-20°C for up to 1 month

[1]

Note: The solubility of Irilone in DMSO may require ultrasonication and warming. It is

recommended to use newly opened, anhydrous DMSO as the solvent is hygroscopic, which

can impact solubility[1][7].

Experimental Protocol: Preparing a 10 mM Irilone

Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Irilone in DMSO.

Materials and Equipment:

« Irilone powder (purity >98%)

e Anhydrous Dimethyl Sulfoxide (DMSO)

e Microcentrifuge tubes (1.5 mL or 2 mL)

e Analytical balance

e Spatula

e \ortex mixer
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» Water bath sonicator

o Pipettes and sterile filter tips

o Personal Protective Equipment (PPE): lab coat, gloves, safety glasses
Procedure:

e Calculate Required Mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass of
Irilone needed.

o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass (mg) = 10 mmol/L x 0.001 L x 298.25 g/mol x 1000 mg/g
o Mass =2.98 mg

o Weighing: Carefully weigh out 2.98 mg of Irilone powder using an analytical balance and
place it into a sterile microcentrifuge tube.

 Solubilization:
o Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the Irilone powder.
o Vortex the tube vigorously for 1-2 minutes to initially mix the compound.

e Heating and Sonication: As complete dissolution may be difficult at room temperature, gentle
heating and sonication are recommended[1][7].

o Place the tube in a water bath sonicator set to a temperature between 30-40°C.

o Sonicate for 10-15 minutes, or until the solution is clear and all particulate matter has
dissolved. Periodically vortex the tube during this process.

e Final Check and Aliquoting:

o Once fully dissolved, visually inspect the solution to ensure there are no precipitates.
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o To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock
solution into smaller, single-use volumes (e.g., 20-50 pL) in sterile microcentrifuge
tubes|[1].

o Storage: Store the aliquots in a tightly sealed container at -80°C for long-term storage (up to
6 months) or at -20°C for short-term storage (up to 1 month)[1].
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Workflow for Irilone Stock Solution Preparation

1. Weigh 2.98 mg of Irilone powder

y

2. Add 1 mL of anhydrous DMSO

y

3. Vortex for 1-2 minutes

y

4. Sonicate and warm (30-40°C)
until fully dissolved

y

5. Aliquot into single-use tubes

y

6. Store at -80°C or -20°C

y

Click to download full resolution via product page

Caption: A flowchart illustrating the step-by-step protocol for preparing Irilone stock solution.
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Application Example: Dilution for Cell Culture
Experiments

Irilone has been used in cell culture assays at concentrations around 10 uM to study its effects
on progesterone signaling[8].

To prepare a 10 uM working solution from a 10 mM stock:
e Thawing: Thaw one aliquot of the 10 mM Irilone stock solution at room temperature.
« Dilution Calculation (for 1 mL final volume):

Use the formula: C1V1 = C2V2

(¢]

[¢]

(20 mM) x V1 = (10 uM) x (1 mL)

[¢]

(20,000 pM) x V1 = (10 pM) x (1000 pL)

o

V1 = (10 x 1000) / 10,000 = 1 pL

o Preparation: Add 1 pL of the 10 mM Irilone stock solution to 999 pL of cell culture medium to
achieve a final concentration of 10 uM. The final concentration of DMSO in the medium will
be 0.1%, a level generally well-tolerated by most cell lines[8].

Mechanism of Action: Potentiation of Progesterone
Receptor Signhaling

Irilone itself does not act as a direct agonist for the progesterone receptor (PR). Instead, it
functions as a potentiator, enhancing the signaling of endogenous progesterone[3][4]. Studies
have shown that Irilone's mechanism involves crosstalk with other steroid hormone receptors.
It can increase PR protein levels through an estrogen receptor (ER)-dependent pathway in
breast cancer cells and can enhance progesterone signaling via the glucocorticoid receptor
(GR) in endometrial cancer cells[5][8][9]. This multi-receptor interaction underscores its
complex and cell-type-specific activity.
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Cellular Mechanism of Irilone
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Caption: Irilone potentiates progesterone signaling via ER and GR pathways
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b024697?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/irilone.html
https://en.wikipedia.org/wiki/Irilone
https://pmc.ncbi.nlm.nih.gov/articles/PMC8090276/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8090276/
https://www.researchgate.net/publication/353178070_Mechanism_of_Action_of_Irilone_as_a_Potentiator_of_Progesterone_Receptor_Signaling
https://www.researchgate.net/publication/327568276_Irilone_from_Red_Clover_Trifolium_pratense_Potentiates_Progesterone_Signaling
https://pubchem.ncbi.nlm.nih.gov/compound/Irilone
https://www.medchemexpress.com/irilone.html?locale=ko-KR
https://pmc.ncbi.nlm.nih.gov/articles/PMC9152987/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9152987/
https://www.semanticscholar.org/paper/Irilone%2C-a-Red-Clover-Isoflavone%2C-Combined-with-PR-Austin-Li/4e22024cb0346f474783509fa91fc49c435d43f2
https://www.semanticscholar.org/paper/Irilone%2C-a-Red-Clover-Isoflavone%2C-Combined-with-PR-Austin-Li/4e22024cb0346f474783509fa91fc49c435d43f2
https://www.semanticscholar.org/paper/Irilone%2C-a-Red-Clover-Isoflavone%2C-Combined-with-PR-Austin-Li/4e22024cb0346f474783509fa91fc49c435d43f2
https://www.benchchem.com/product/b024697#preparing-irilone-stock-solutions-in-dmso
https://www.benchchem.com/product/b024697#preparing-irilone-stock-solutions-in-dmso
https://www.benchchem.com/product/b024697#preparing-irilone-stock-solutions-in-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b024697?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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